Cas no 52449-22-6 (1-Penten-3-ol, 3-methyl-5-(phenylsulfonyl)-)

1-Penten-3-ol, 3-methyl-5-(phenylsulfonyl)- structure

52449-22-6 structure

Product Name:1-Penten-3-ol, 3-methyl-5-(phenylsulfonyl)-

CAS No:52449-22-6

Molecular Formula:C₁₂H₁₆O₃S

Molecular Weight:240.318642616272

CID:5689126

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1-Penten-3-ol, 3-methyl-5-(phenylsulfonyl)- Properties

Names and Identifiers

- 1-Penten-3-ol, 3-methyl-5-(phenylsulfonyl)-
- InChIKey： XJXLQVHYZCJMDR-UHFFFAOYSA-N
- Inchi： 1S/C12H16O3S/c1-3-12(2,13)9-10-16(14,15)11-7-5-4-6-8-11/h3-8,13H,1,9-10H2,2H3
- SMILES： C=CC(C)(O)CCS(C1=CC=CC=C1)(=O)=O

Experimental Properties

Boiling Point: 426.4±45.0 °C(Predicted)
pka: 13.76±0.29(Predicted)
Density: 1.164±0.06 g/cm3(Predicted)

1-Penten-3-ol, 3-methyl-5-(phenylsulfonyl)- Related Literature

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